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Compound of Interest

Compound Name:
8-aminopyrene-1,3,6-trisulfonic

Acid

Cat. No.: B1230541 Get Quote

An In-depth Technical Guide to the Safety Data for 8-Aminopyrene-1,3,6-trisulfonic acid

This guide provides a comprehensive overview of the safety data for 8-aminopyrene-1,3,6-
trisulfonic acid, trisodium salt (APTS), as presented in its Safety Data Sheet (SDS). The

information is intended for researchers, scientists, and drug development professionals who

handle this substance.

Substance Identification
8-Aminopyrene-1,3,6-trisulfonic acid, in its trisodium salt form, is a fluorescent, anionic dye.

It is primarily used as a labeling reagent in various biochemical and analytical applications,

such as the analysis of glycoproteins and saccharides.[1][2]
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Identifier Value

Chemical Name
8-Aminopyrene-1,3,6-trisulfonic acid, trisodium

salt

Synonym(s)
APTS, Trisodium 8-aminopyrene-1,3,6-

trisulfonate[3]

CAS Number 196504-57-1[1][4]

Molecular Formula C₁₆H₈NNa₃O₉S₃[1][3]

Molecular Weight 523.40 g/mol [1][3]

Hazard Identification and Classification
APTS is classified as a hazardous substance. The primary hazards are related to irritation of

the skin, eyes, and respiratory tract upon direct contact or inhalation.[4][5]

GHS Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4][5]

Label Elements:

Signal Word: Warning[1][5]

Hazard Pictogram:

GHS07 (Exclamation Mark)[4]
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The logical relationship between the hazard classification and the required precautionary

statements is crucial for safe handling. The following diagram illustrates this relationship.

Hazard Identification

Precautionary Measures

H315: Causes skin irritation P280: Wear protective gloves/eye protection
Requires

P302+P352: IF ON SKIN: Wash with plenty of waterResponse

H319: Causes serious eye irritation

Requires

P305+P351+P338: IF IN EYES: Rinse cautiously
Response

H335: May cause respiratory irritation P261: Avoid breathing dust
Requires

P312: Call a POISON CENTER/doctor if you feel unwell

Response

Click to download full resolution via product page

Hazard and Precautionary Statement Logic

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of APTS.
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Property Value

Physical State Solid[4]

Color Yellow to Brownish Orange[2][4]

Odor Characteristic[4]

Melting Point ≥250 °C[1][4]

Flash Point Not applicable[1]

Solubility Soluble in water[6]

Toxicological Information
Detailed toxicological studies for APTS are not extensively reported in the available safety data

sheets. The primary known effects are irritant properties.

Toxicological Endpoint Result

Acute Toxicity Shall not be classified as acutely toxic[4]

Skin Corrosion/Irritation Causes skin irritation[4]

Serious Eye Damage/Irritation Causes serious eye irritation[4]

Respiratory or Skin Sensitization Shall not be classified as a sensitizer[4]

Germ Cell Mutagenicity Shall not be classified as mutagenic[4]

Carcinogenicity Shall not be classified as carcinogenic[4]

Reproductive Toxicity
Shall not be classified as a reproductive

toxicant[4]

Aspiration Hazard Shall not be classified as an aspiration hazard[4]

Experimental Protocols: The provided safety data sheets do not detail the specific experimental

protocols used to determine these toxicological properties. They are based on classifications

according to Regulation (EC) No 1272/2008 (CLP).[4] These classifications are typically
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derived from existing data, computational models (QSAR), or standardized tests (e.g., OECD

guidelines), although the specific tests are not cited.

Handling, Storage, and Exposure Controls
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Engineering Controls:

Use local and general ventilation to minimize dust generation.[4]

Ground/bond container and receiving equipment to prevent static discharge.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses or goggles.[4]

Skin Protection: Wear protective gloves.[4]

Respiratory Protection: Use a particulate filter device (e.g., N95) if dust is generated.[1][4]

Storage:

Store in a well-ventilated place.[4]

Keep container tightly closed.[4]

Recommended storage temperature is between 2-8°C.[1]

First-Aid and Emergency Procedures
In the event of exposure or a spill, the following procedures should be followed.

First-Aid Measures:

Inhalation: Move the person to fresh air. If they feel unwell, call a POISON CENTER or

doctor.[4]

Skin Contact: Wash the affected area thoroughly with soap and water.[4]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

The workflow for first aid response is illustrated in the diagram below.

Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact

Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

First Aid Response Workflow

Accidental Release Measures (Spills): The primary concern with a spill of solid APTS is the

generation of dust. The following workflow outlines the recommended procedure for cleaning

up a spill.

Ensure Safety: Remove all non-emergency personnel from the area. Emergency responders

should wear appropriate PPE, including respiratory protection.[4]

Containment: Cover drains to prevent the substance from entering waterways.[4]
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Cleanup: Take up the material mechanically (e.g., sweep or vacuum). Avoid actions that

generate dust.[4]

Disposal: Place the spilled material into appropriate, labeled containers for disposal.[4]

Ventilation: Ventilate the affected area.[4]

Spill Occurs

1. Ensure Personnel Safety
(Wear full PPE)

2. Contain Spill
(Cover drains)

3. Clean Up Mechanically
(Avoid generating dust)

4. Place in Labeled Containers
for Disposal

5. Ventilate Area

Cleanup Complete

Click to download full resolution via product page

Accidental Spill Cleanup Workflow
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Fire-Fighting Measures
Suitable Extinguishing Media: Water, foam, or ABC powder.[4]

Unsuitable Extinguishing Media: Water jet.[4]

Special Hazards: The enrichment of fine dust can lead to the danger of a dust explosion.[4]

Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and sulfur oxides (SOx).[4]

Fire-fighter Protection: In case of a fire, do not breathe fumes. Firefighting measures should

be coordinated with the fire's surroundings.[4]

Stability and Reactivity
Reactivity: No known hazardous reactions.[4]

Chemical Stability: The material is stable under normal ambient and anticipated storage and

handling conditions.

Conditions to Avoid: There are no specific conditions known to be avoided.[4] However, it is

good practice to avoid the accumulation of dust.[4]

Incompatible Materials: No specific incompatibility information is provided in the SDS.

Hazardous Decomposition Products: Reasonably anticipated hazardous decomposition

products from use, storage, or spills are not known. Hazardous combustion products are

listed in the fire-fighting section.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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